2-Hexynyl-5’-N-ethylcarboxamidoadenosine
2-Hexynyl-5’-N-ethylcarboxamidoadenosine
Brand Name:
Vulcanchem
CAS No.:
141018-30-6
VCID:
VC0030297
InChI:
InChI=1S/C18H24N6O4/c1-3-5-6-7-8-10-22-15(19)11-16(23-10)24(9-21-11)18-13(26)12(25)14(28-18)17(27)20-4-2/h9,12-14,18,25-26H,3-6H2,1-2H3,(H,20,27)(H2,19,22,23)/t12-,13+,14-,18+/m0/s1
SMILES:
CCCCC#CC1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)C(=O)NCC)O)O)N
Molecular Formula:
C₁₈H₂₄N₆O₄
Molecular Weight:
388.4 g/mol
2-Hexynyl-5’-N-ethylcarboxamidoadenosine
CAS No.: 141018-30-6
Reference Standards
VCID: VC0030297
Molecular Formula: C₁₈H₂₄N₆O₄
Molecular Weight: 388.4 g/mol
| CAS No. | 141018-30-6 |
|---|---|
| Product Name | 2-Hexynyl-5’-N-ethylcarboxamidoadenosine |
| Molecular Formula | C₁₈H₂₄N₆O₄ |
| Molecular Weight | 388.4 g/mol |
| IUPAC Name | (2S,3S,4R,5R)-5-(6-amino-2-hex-1-ynylpurin-9-yl)-N-ethyl-3,4-dihydroxyoxolane-2-carboxamide |
| Standard InChI | InChI=1S/C18H24N6O4/c1-3-5-6-7-8-10-22-15(19)11-16(23-10)24(9-21-11)18-13(26)12(25)14(28-18)17(27)20-4-2/h9,12-14,18,25-26H,3-6H2,1-2H3,(H,20,27)(H2,19,22,23)/t12-,13+,14-,18+/m0/s1 |
| Standard InChIKey | FDEACFAXFCKCHZ-MOROJQBDSA-N |
| Isomeric SMILES | CCCCC#CC1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)C(=O)NCC)O)O)N |
| SMILES | CCCCC#CC1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)C(=O)NCC)O)O)N |
| Canonical SMILES | CCCCC#CC1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)C(=O)NCC)O)O)N |
| Synonyms | 2-hexynyl-5'-N-ethylcarboxamidoadenosine 2-hexynyl-NECA 2-hexynyladenosine-5'-N-ethylcarboxamide HENECA |
| PubChem Compound | 164437 |
| Last Modified | Nov 11 2021 |
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